Cas no 37491-72-8 (4-(2-(Benzylamino)ethyl)benzene-1,2-diol)

4-(2-(Benzylamino)ethyl)benzene-1,2-diol is a catechol derivative featuring a benzylaminoethyl substituent, which enhances its reactivity and potential applications in organic synthesis and pharmaceutical research. The compound's structure combines a catechol moiety, known for its chelating and redox properties, with a benzylamine group, offering versatility in functionalization. Its dual hydroxyl groups enable participation in hydrogen bonding and coordination chemistry, making it useful as a ligand or intermediate in metal-catalyzed reactions. The benzylaminoethyl side chain further provides opportunities for derivatization, broadening its utility in medicinal chemistry for the development of bioactive molecules. This compound is of interest for researchers exploring novel synthetic pathways or pharmacologically active agents.

4-(2-(Benzylamino)ethyl)benzene-1,2-diol structure

37491-72-8 structure

Product Name:4-(2-(Benzylamino)ethyl)benzene-1,2-diol

CAS No:37491-72-8

MF:C₁₅H₁₇NO₂

MW:243.300984144211

CID:1095391

PubChem ID:202666

Update Time:2025-05-21

4-(2-(Benzylamino)ethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 4-(2-(Benzylamino)ethyl)benzene-1,2-diol
- 4-[2-(benzylamino)ethyl]benzene-1,2-diol
- 4-[2-[(phenylmethyl)amino]ethyl]benzene-1,2-diol
- QBW
- 37491-72-8
- Inchi： 1S/C15H17NO2/c17-14-7-6-12(10-15(14)18)8-9-16-11-13-4-2-1-3-5-13/h1-7,10,16-18H,8-9,11H2
- InChI Key： VFXBAOSXGMLCEF-UHFFFAOYSA-N
- SMILES： OC1=C(C=CC(=C1)CCNCC1C=CC=CC=1)O

Computed Properties

Exact Mass: 243.125928785g/mol
Monoisotopic Mass: 243.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 52.5Å²

4-(2-(Benzylamino)ethyl)benzene-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019089578-1g	4-(2-(Benzylamino)ethyl)benzene-1,2-diol	37491-72-8	95%	1g	$400.00	2023-09-02
Crysdot LLC	CD12077609-1g	4-(2-(Benzylamino)ethyl)benzene-1,2-diol	37491-72-8	95+%	1g	$339	2024-07-24

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Additional information on 4-(2-(Benzylamino)ethyl)benzene-1,2-diol

4-(2-(Benzylamino)ethyl)benzene-1,2-diol (CAS No. 37491-72-8): A Comprehensive Overview

4-(2-(Benzylamino)ethyl)benzene-1,2-diol (CAS No. 37491-72-8) is a specialized organic compound that has garnered significant interest in the fields of medicinal chemistry, biochemical research, and material science. This compound, often referred to as a benzylaminoethyl catechol derivative, features a unique molecular structure combining a catechol moiety with a benzylaminoethyl side chain. Its structural characteristics make it a valuable intermediate in the synthesis of more complex molecules and a subject of ongoing research.

The chemical properties of 4-(2-(Benzylamino)ethyl)benzene-1,2-diol are defined by its catechol group, which is known for its antioxidant properties and ability to chelate metal ions. This feature has led to its exploration in applications such as neuroprotective agents and metal ion scavengers. Researchers are particularly interested in its potential role in addressing oxidative stress-related conditions, a hot topic in current biomedical studies. The compound’s solubility in polar solvents like water and ethanol further enhances its utility in laboratory and industrial settings.

In recent years, the demand for 4-(2-(Benzylamino)ethyl)benzene-1,2-diol has increased due to its relevance in drug discovery and pharmaceutical development. Its structural motif is often found in compounds targeting neurological disorders, making it a key focus for researchers investigating treatments for conditions like Parkinson’s and Alzheimer’s diseases. Additionally, its potential as a precursor for bioactive molecules has spurred interest in synthetic chemistry circles.

The synthesis of 4-(2-(Benzylamino)ethyl)benzene-1,2-diol typically involves multi-step organic reactions, including protection-deprotection strategies to ensure high yield and purity. Advanced techniques such as HPLC purification and spectroscopic characterization (NMR, MS) are employed to verify its structure. These methods align with the growing emphasis on green chemistry and sustainable synthesis practices, which are trending topics in the chemical industry.

From a market perspective, 4-(2-(Benzylamino)ethyl)benzene-1,2-diol is primarily supplied by specialized chemical manufacturers catering to research institutions and pharmaceutical companies. Its price and availability can vary based on purity requirements and scale of procurement. As the compound gains traction in biomedical applications, suppliers are increasingly listing it with detailed technical data sheets to meet regulatory and customer demands.

Looking ahead, the future of 4-(2-(Benzylamino)ethyl)benzene-1,2-diol appears promising, with ongoing studies exploring its derivatives and analogs. Innovations in catalysis and process optimization are expected to enhance its accessibility for broader applications. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential, as it continues to play a pivotal role in cutting-edge scientific endeavors.